![molecular formula C10H7N B571101 1H-Cyclopenta[3,4]cyclobuta[1,2-b]pyridine(9CI) CAS No. 121847-07-2](/img/new.no-structure.jpg)
1H-Cyclopenta[3,4]cyclobuta[1,2-b]pyridine(9CI)
Overview
Description
1H-Cyclopenta[3,4]cyclobuta[1,2-b]pyridine(9CI) is a heterocyclic compound that features a unique fused ring system.
Preparation Methods
The synthesis of 1H-Cyclopenta[3,4]cyclobuta[1,2-b]pyridine(9CI) typically involves multi-step organic reactions. One common synthetic route includes the cyclization of appropriate precursors under specific conditions. Industrial production methods may involve optimized reaction conditions to maximize yield and purity .
Chemical Reactions Analysis
1H-Cyclopenta[3,4]cyclobuta[1,2-b]pyridine(9CI) undergoes various types of chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.
Substitution: Nucleophilic or electrophilic substitution reactions can be performed using reagents like halogens or alkylating agents.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
1H-Cyclopenta[3,4]cyclobuta[1,2-b]pyridine(9CI) has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in the study of biological pathways and mechanisms.
Industry: It may be used in the production of advanced materials with unique properties.
Mechanism of Action
The mechanism by which 1H-Cyclopenta[3,4]cyclobuta[1,2-b]pyridine(9CI) exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in biological activity, making the compound useful in various applications .
Comparison with Similar Compounds
1H-Cyclopenta[3,4]cyclobuta[1,2-b]pyridine(9CI) can be compared with other similar heterocyclic compounds, such as:
1H-Cyclopenta[3,4]cyclobuta[1,2-b]pyridine: Similar in structure but may have different functional groups.
Cyclopentapyridine: Another fused ring system with different properties.
Properties
CAS No. |
121847-07-2 |
|---|---|
Molecular Formula |
C10H7N |
Molecular Weight |
141.17 g/mol |
IUPAC Name |
8-azatricyclo[5.4.0.02,6]undeca-1(11),2,4,6,9-pentaene |
InChI |
InChI=1S/C10H7N/c1-3-7-8(4-1)10-9(7)5-2-6-11-10/h1-6,11H |
InChI Key |
SKMFYKWPQASKBH-UHFFFAOYSA-N |
SMILES |
C1=CC2=C3C(=CC=CN3)C2=C1 |
Canonical SMILES |
C1=CC2=C3C(=CC=CN3)C2=C1 |
Synonyms |
1H-Cyclopenta[3,4]cyclobuta[1,2-b]pyridine(9CI) |
Origin of Product |
United States |
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